Cas no 88288-07-7 (Propanamide, N-(2-fluorophenyl)-2,2-dimethyl-)

Propanamide, N-(2-fluorophenyl)-2,2-dimethyl- structure
88288-07-7 structure
Product Name:Propanamide, N-(2-fluorophenyl)-2,2-dimethyl-
CAS No:88288-07-7
MF:C11H14FNO
MW:195.23336648941
CID:638678
PubChem ID:532833
Update Time:2025-04-19

Propanamide, N-(2-fluorophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(2-fluorophenyl)-2,2-dimethyl-
    • N-(2,2-DIMETHYLPROPANOYL)-2-FLUOROANILINE
    • N-(2-Fluorophenyl)-2,2-dimethylpropanamide
    • CS-0304828
    • MFBOBCLYQSWHNT-UHFFFAOYSA-N
    • 88288-07-7
    • DTXSID60336372
    • AKOS002960709
    • Z28290275
    • n-(2-Fluorophenyl)pivalamide
    • MFCD00995787
    • SCHEMBL7089699
    • Inchi: 1S/C11H14FNO/c1-11(2,3)10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,(H,13,14)
    • InChI Key: MFBOBCLYQSWHNT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 195.105942232g/mol
  • Monoisotopic Mass: 195.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.1Ų

Propanamide, N-(2-fluorophenyl)-2,2-dimethyl- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Propanamide, N-(2-fluorophenyl)-2,2-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1375498-250mg
n-(2-Fluorophenyl)pivalamide
88288-07-7 98%
250mg
¥1100.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1375498-1g
n-(2-Fluorophenyl)pivalamide
88288-07-7 98%
1g
¥1842.00 2024-04-27

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